Cas no 2229586-61-0 (3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid)
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid
- EN300-1991796
- 2229586-61-0
-
- Inchi: 1S/C12H14O5/c1-12(2,10(13)11(14)15)7-3-4-8-9(5-7)17-6-16-8/h3-5,10,13H,6H2,1-2H3,(H,14,15)
- InChI Key: WDJMSTAILOZLEN-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C(C)(C)C1=CC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 238.08412354g/mol
- Monoisotopic Mass: 238.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 76Ų
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1991796-0.05g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 0.05g |
$1261.0 | 2023-09-16 | ||
| Enamine | EN300-1991796-0.1g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 0.1g |
$1320.0 | 2023-09-16 | ||
| Enamine | EN300-1991796-0.25g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 0.25g |
$1381.0 | 2023-09-16 | ||
| Enamine | EN300-1991796-0.5g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 0.5g |
$1440.0 | 2023-09-16 | ||
| Enamine | EN300-1991796-1.0g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 1g |
$1500.0 | 2023-05-31 | ||
| Enamine | EN300-1991796-2.5g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 2.5g |
$2940.0 | 2023-09-16 | ||
| Enamine | EN300-1991796-5.0g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 5g |
$4349.0 | 2023-05-31 | ||
| Enamine | EN300-1991796-10.0g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 10g |
$6450.0 | 2023-05-31 | ||
| Enamine | EN300-1991796-1g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 1g |
$1500.0 | 2023-09-16 | ||
| Enamine | EN300-1991796-5g |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid |
2229586-61-0 | 5g |
$4349.0 | 2023-09-16 |
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Carmen Pérez León,Keisuke Sagisaka,Daisuke Fujita,Liyuan Han RSC Adv., 2014,4, 8550-8557
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
Additional information on 3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid
Introduction to 3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229586-61-0)
3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229586-61-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and biotechnology. The presence of a 1,3-dioxaindan moiety combined with a hydroxymethylbutanoic acid backbone suggests a versatile chemical entity with potential biological activity.
The 1,3-dioxaindan scaffold is a cyclic ether derivative that has been explored in various chemical syntheses due to its stability and reactivity. This moiety is known to exhibit properties that can influence the pharmacokinetic behavior of attached molecules, making it a valuable component in drug design. In contrast, the hydroxymethylbutanoic acid part introduces polar functional groups that can enhance solubility and interact with biological targets. The combination of these structural elements in 3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid positions it as a candidate for further investigation in therapeutic contexts.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that molecules containing the 1,3-dioxaindan ring may possess inhibitory properties against certain enzymes and receptors, which are relevant in the treatment of inflammatory diseases and metabolic disorders. Additionally, the hydroxymethylbutanoic acid moiety has been associated with anti-inflammatory and analgesic effects in some preliminary studies.
The synthesis of 3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 1,3-dioxaindan ring typically involves cyclization reactions, while the attachment of the hydroxymethylbutanoic acid segment often necessitates condensation or oxidation processes. These synthetic pathways highlight the compound's complexity and the expertise required for its production.
In terms of pharmaceutical applications, 3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid has shown promise as a lead compound for drug development. Its structural features allow for modifications that could enhance its binding affinity to specific biological targets. For instance, derivatives of this compound could be designed to interact with enzymes involved in metabolic pathways or to modulate signaling pathways associated with diseases such as diabetes and cancer.
Current research is focusing on exploring the pharmacological profile of 3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid through both in vitro and in vivo studies. In vitro assays are being employed to assess its interactions with enzymes and receptors, while animal models are being utilized to evaluate its efficacy and safety profiles. These studies aim to provide a comprehensive understanding of its potential therapeutic applications.
The chemical properties of 3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid, including its solubility, stability, and metabolic fate, are also being carefully examined. These properties are critical for determining how the compound behaves within biological systems and how it can be optimized for clinical use. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are being employed to elucidate its molecular structure and dynamics.
The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials like 2229586-61-0. As such, ensuring the purity and consistency of this compound is essential for successful drug development projects. Manufacturers specializing in fine chemicals play a crucial role in providing researchers with reliable sources of such compounds.
The future prospects for 3-(1,3-dioxaindan-5-yl)-2-hydroxy-3-methylbutanoic acid appear promising, with ongoing research suggesting multiple avenues for therapeutic intervention. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that target specific disease mechanisms effectively. This compound represents an important step forward in this endeavor.
In conclusion, 2229586-61-0 serves as a valuable building block for further chemical exploration and pharmaceutical innovation. Its unique structural features make it an attractive candidate for developing new treatments across various therapeutic areas. With continued research and development, 2229586-61-0 has the potential to contribute significantly to advancements in medicine.
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